Lokysterolamine B

• Molecular Formula: C31H48N2O2
• Molecular Weight: 480.7 g/mol
• InChI: InChI=1S/C31H48N2O2/c1-18(2)21-13-16-32-28(21)17-19(3)23-9-10-24-22-7-8-26-29(35)27(33-20(4)34)12-15-31(26,6)25(22)11-14-30(23,24)5/h7,19,23-27,29,35H,8-17H2,1-6H3,(H,33,34)/t19-,23-,24+,25+,26+,27+,29-,30-,31-/m1/s1
• InChIKey: QUNQBOZYERAKAG-QFGHJUQXSA-N

Lokysterolamine B: A Marine Sponge-Derived Steroidal Alkaloid for Targeted Cancer and Antimicrobial Research

Lokysterolamine B (CAS 159934-15-3) is a steroidal alkaloid originally isolated from the marine sponge Corticium sp., characterized by an N-acetyl-4β-hydroxy-3-epi-plakinamine A backbone [1]. Its unique N-acetyl side chain distinguishes it from its N,N-dimethyl analog Lokysterolamine A, imparting a distinct biological activity profile that is critical for researchers exploring structure-activity relationships within the plakinamine class of marine natural products [2].

Plakinamine alkaloid probe for structure-activity relationship studies

N-acetyl side chain enables comparator studies against N,N-dimethyl analogs

Supports cell-model cytotoxicity endpoint review and antimicrobial profiling context

Marine sponge-derived natural product with reported purity and stability specifications

• [1] Jurek J, Scheuer PJ, Kelly-Borges M. Two steroidal alkaloids from a sponge, Corticium sp. J Nat Prod. 1994 Jul;57(7):1004-7. doi: 10.1021/np50109a022. PMID: 7964780. View Source
• [2] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Why In-Class Substitution of Lokysterolamine B with Other Plakinamines Fails to Replicate Activity Profiles

Substituting Lokysterolamine B with seemingly similar plakinamine or lokysterolamine analogs is not straightforward due to marked functional divergence in cytotoxicity, antimicrobial specificity, and immunomodulation [1]. The N-acetyl moiety of Lokysterolamine B, in contrast to the N,N-dimethyl group of Lokysterolamine A or the varied side chains of other plakinamines, directly influences its lack of antifungal activity (0 mm inhibition zone vs. 9-11 mm for Lokysterolamine A) and its unique immunomodulatory threshold (0.48 and >12.5 vs. 0.13 and >25.0 for Lokysterolamine A) [1]. These differences preclude simple interchangeability and necessitate compound-specific sourcing for reproducible research outcomes [1].

Mechanism mismatch N-acetyl substitution in Lokysterolamine B shifts antifungal activity profile compared to N,N-dimethyl Lokysterolamine A; antifungal response may not transfer.

Endpoint divergence Immunomodulatory threshold in LcV/MLR assay may differ ~3.7-fold, altering comparative immunology endpoints.

Cytotoxicity context Cell-model cytotoxicity IC50 values among plakinamines may not be interchangeable; compound-specific sourcing required for reproducible pathway-response interpretation.

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Lokysterolamine B: Quantitative Differentiation Evidence vs. Closest Structural Analogs

Comparative Cytotoxicity: Lokysterolamine B IC50 <3.2 μg/mL vs. Plakinamine D 3.6 μg/mL and Plakinamine F 6.8 μg/mL

In a cross-study comparison of in vitro cytotoxicity against human bronchopulmonary non-small-cell lung carcinoma cells (NSCLC-N6), Lokysterolamine B demonstrated an IC50 of <3.2 μg/mL, which is more potent than Plakinamine D (IC50 3.6 μg/mL) and Plakinamine F (IC50 6.8 μg/mL), though slightly less potent than Plakinamine C (IC50 <3.3 μg/mL) [1]. This places Lokysterolamine B among the more active plakinamine derivatives in this cell line.

Cytotoxicity IC50

Cross-study comparable

Lokysterolamine B: ~3.2 μg/mL
Plakinamine D: 3.6 μg/mL
Plakinamine F: 6.8 μg/mL

Supports cytotoxicity endpoint review in NSCLC-N6 cell model

Cross-study context requires independent validation

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	<3.2 μg/mL
Comparator Or Baseline	Plakinamine D: 3.6 μg/mL; Plakinamine F: 6.8 μg/mL; Plakinamine C: <3.3 μg/mL
Quantified Difference	Lokysterolamine B is ~1.1-fold more potent than Plakinamine D and ~2.1-fold more potent than Plakinamine F.
Conditions	Human bronchopulmonary non-small-cell lung carcinoma cells (NSCLC-N6)

Why This Matters

For researchers screening marine alkaloids for anticancer potential, Lokysterolamine B offers a cytotoxicity profile that is competitive with the most active plakinamines, justifying its selection as a reference compound or lead scaffold.

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Complete Absence of Antifungal Activity Distinguishes Lokysterolamine B from Lokysterolamine A

A direct head-to-head comparison of antifungal efficacy against Candida albicans reveals that Lokysterolamine B exhibits an inhibition zone of 0 mm, indicating no activity, whereas its closest structural analog Lokysterolamine A produces an inhibition zone of 9-11 mm [1]. This stark contrast in antifungal potential is attributed to the N-acetyl group in Lokysterolamine B versus the N,N-dimethyl group in Lokysterolamine A.

Antifungal activity

Direct head-to-head

Lokysterolamine B: 0 mm
Lokysterolamine A: 9–11 mm

Absence of antifungal activity may support selectivity profiling

Candida albicans disc diffusion assay

Evidence Dimension	Antifungal activity (inhibition zone diameter)
Target Compound Data	0 mm
Comparator Or Baseline	Lokysterolamine A: 9-11 mm
Quantified Difference	Absolute loss of activity in Lokysterolamine B
Conditions	Candida albicans disc diffusion assay

Why This Matters

This functional dichotomy is crucial for SAR studies and for labs seeking a plakinamine scaffold devoid of antifungal activity, thereby minimizing off-target effects in non-antifungal research applications.

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Immunomodulatory Activity: Lokysterolamine B Exhibits a Higher Threshold than Lokysterolamine A

In the LcV/MLR (lymphocyte viability/mixed lymphocyte reaction) immunomodulatory assay, Lokysterolamine B demonstrated mild activity with values of 0.48 and >12.5, compared to Lokysterolamine A's more pronounced effect with values of 0.13 and >25.0 [1]. This quantitative difference reflects the distinct immunomodulatory signature of the N-acetyl derivative.

Immunomodulation (LcV/MLR)

Direct head-to-head

Lokysterolamine B: 0.48 / >12.5
Lokysterolamine A: 0.13 / >25.0

Weaker immunomodulation may serve as comparator context

LcV/MLR assay, values require assay-specific interpretation

Evidence Dimension	Immunomodulatory activity (LcV/MLR)
Target Compound Data	0.48 and >12.5
Comparator Or Baseline	Lokysterolamine A: 0.13 and >25.0
Quantified Difference	Lokysterolamine B shows a ~3.7-fold higher value for the first parameter, indicating weaker immunomodulation.
Conditions	LcV/MLR assay

Why This Matters

For studies aimed at dissecting immunomodulatory pathways or screening for compounds with minimal immune interference, Lokysterolamine B provides a valuable comparator to the more active Lokysterolamine A.

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Structure-Activity Relationship: N-Acetyl Substitution Drives Divergent Biological Outcomes

Lokysterolamine B (C31H48N2O2, MW 480.7) is characterized by an N-acetyl group at the C-3 position, whereas its closest analog Lokysterolamine A (C31H50N2O, MW 466.7) bears an N,N-dimethyl substitution [1]. This single functional group difference results in Lokysterolamine B having a carbonyl and an amide proton, which are absent in Lokysterolamine A, and correlates with the observed loss of antifungal activity and altered immunomodulation [1].

N-Acetyl SAR

Class-level inference

N-acetyl (C=O, NH) vs N,N-dimethyl
14 Da higher MW

Structural difference informs SAR compound selection

Class-level inference from published structural analysis

Evidence Dimension	Molecular structure and functional groups
Target Compound Data	N-acetyl group (C=O and NH), C31H48N2O2, MW 480.7
Comparator Or Baseline	Lokysterolamine A: N,N-dimethyl group (no carbonyl or amide proton), C31H50N2O, MW 466.7
Quantified Difference	Presence of carbonyl and amide proton in Lokysterolamine B; 14 Da higher molecular weight
Conditions	Structural analysis by NMR and MS

Why This Matters

Understanding how the N-acetyl moiety modulates bioactivity enables rational compound selection for SAR campaigns and highlights why generic substitution with other plakinamines can lead to irreproducible results.

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source

Commercial Purity and Stability Specifications Enable Reproducible Procurement

Commercially sourced Lokysterolamine B is typically supplied at ≥98% purity, as verified by HPLC . Recommended storage conditions are powder at -20°C for up to 3 years, and in solvent at -80°C for up to 1 year . These specifications ensure that batch-to-batch biological activity remains consistent, a critical factor for longitudinal studies.

Purity & stability

Data to verify

≥98% HPLC purity
Storage: powder -20°C/3 yr, solvent -80°C/1 yr

Specification review for consistent procurement

Vendor-specific specification, source review recommended

Evidence Dimension	Commercial purity and stability
Target Compound Data	Purity ≥98%; storage: powder -20°C/3 years, solvent -80°C/1 year
Comparator Or Baseline	Not applicable (vendor-specific specification)
Quantified Difference	Not applicable
Conditions	Vendor Certificate of Analysis

Why This Matters

For procurement, guaranteed high purity and defined stability minimize experimental variability and reduce the need for re-validation, saving time and resources.

Lokysterolamine B: Recommended Research and Industrial Application Scenarios Based on Quantitative Differentiation

Structure-Activity Relationship (SAR) Studies in Plakinamine Alkaloids

Given its defined N-acetyl substitution and the complete loss of antifungal activity relative to Lokysterolamine A [1], Lokysterolamine B serves as an essential comparator for SAR campaigns aimed at mapping the pharmacophore responsible for antifungal and immunomodulatory effects within the plakinamine class. Its well-characterized cytotoxicity profile (IC50 <3.2 μg/mL) further supports its use as a scaffold for derivatization [1].

Anticancer Drug Discovery Screens Requiring Minimal Antifungal Off-Target Activity

Lokysterolamine B's potent in vitro cytotoxicity against NSCLC-N6 lung carcinoma cells (IC50 <3.2 μg/mL) combined with its complete lack of antifungal activity (0 mm inhibition zone against C. albicans) [1] makes it a favorable candidate for oncology-focused screening libraries. This profile reduces the risk of confounding antifungal effects in cell-based assays where fungal contamination is a concern.

Immunomodulatory Pathway Dissection and Comparative Immunology

The quantitative difference in immunomodulatory activity between Lokysterolamine B (LcV/MLR 0.48 and >12.5) and Lokysterolamine A (0.13 and >25.0) [1] provides a controlled system for investigating the molecular determinants of immune modulation. Researchers can use Lokysterolamine B as a less active control to validate target engagement and pathway specificity in immunology studies.

Natural Product Chemical Derivatization and Analogue Synthesis

The N-acetyl group of Lokysterolamine B offers a distinct chemical handle for further synthetic modification compared to the N,N-dimethyl group of Lokysterolamine A. Its commercial availability at ≥98% purity with defined stability parameters ensures reliable starting material for semi-synthetic campaigns aiming to generate novel plakinamine analogues with tailored bioactivities.

Application

Selection Property

Validation Focus

Plakinamine SAR studies

N-acetyl substitution comparator

Antifungal and cytotoxicity endpoint mapping

Cancer cell-model studies

Low antifungal interference profile

Cytotoxicity endpoint review and antifungal counter-screening

Immunomodulation assay studies

Weaker immunomodulation comparator

LcV/MLR endpoint context

Natural product derivatization

N-acetyl reactive handle

Purity and stability for synthesis reproducibility

• [1] Mekky RH, et al. Cortistatin and plakinamine steroidal alkaloids from the marine sponges of the genus Corticium: insights into their chemistry, pharmacology, pharmacokinetics and structure activity relationships (SARs). RSC Adv. 2025 Mar 25;15(12):9092–9107. doi: 10.1039/d4ra08718f. View Source